Cas no 133894-35-6 (1-bromo-4-propylheptane)

• Product Name: 1-bromo-4-propylheptane
• CAS No: 133894-35-6
• MF: C₁₀H₂₁Br
• MW: 221.17774271965
• CID: 1234649
• PubChem ID: 19762866
• Update Time: 2025-04-20

1-bromo-4-propylheptane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-propylheptane
• heptane, 1-bromo-4-propyl-
• LogP
• DTXSID601313719
• 133894-35-6
• 4-propylheptyl bromide
• DB-162476
• SCHEMBL4710785
• JYZUFTSYNSOVNI-UHFFFAOYSA-N

• Inchi： 1S/C10H21Br/c1-3-6-10(7-4-2)8-5-9-11/h10H,3-9H2,1-2H3
• InChI Key： JYZUFTSYNSOVNI-UHFFFAOYSA-N
• SMILES： BrCCCC(CCC)CCC

Computed Properties

• Exact Mass: 220.08266g/mol
• Monoisotopic Mass: 220.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 65.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų